4-(4-bromophenyl)sulfonyl-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine

• IUPAC Name: 4-(4-bromophenyl)sulfonyl-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C19H18BrFN2O4S/c1-26-12-2-11-22-18-19(28(24,25)16-9-5-14(20)6-10-16)23-17(27-18)13-3-7-15(21)8-4-13/h3-10,22H,2,11-12H2,1H3
• InChI Key: GXTZBLSUMHNPNA-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=C(N=C(O1)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C19H18BrFN2O4S
• Molecular Weight: 469.3 g/mol

Description

4-(4-bromophenyl)sulfonyl-2-(4-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine is a useful research compound. Its molecular formula is C19H18BrFN2O4S and its molecular weight is 469.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatization

Compounds containing sulfonyl and fluorophenyl groups are synthesized for various purposes, including the development of novel pharmaceuticals and materials. For instance, sulfonyl aromatic alcohols have been identified as products formed by electrolysis of bisazo dyes, indicating their potential in synthetic organic chemistry and materials science (Elizalde-González et al., 2012). Similarly, novel 4-arylsulfonylthiophene- and furan-2-sulfonamides have been prepared, showcasing the diversity in synthesizing sulfonyl-based heterocycles (Hartman & Halczenko, 1990).

Material Science Applications

Sulfonyl and fluorophenyl groups are integral to the development of advanced materials, such as proton exchange membranes for fuel cell applications. These compounds demonstrate excellent mechanical strength and high proton conductivities, making them suitable for energy conversion technologies (Wang et al., 2012).

Biological and Pharmacological Research

In pharmacological research, sulfonyl fluorophenyl compounds are investigated for their antimicrobial properties and potential as pharmaceuticals. A study on the antimicrobial activity of vinyl sulfonyl fluoride functionalized pharmaceuticals shows improved activity against Gram-positive bacteria, indicating the role of sulfonyl fluorophenyl compounds in developing new antimicrobial agents (Leng et al., 2020).